Cas no 2055841-30-8 (2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid)

• Product Name: 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid
• CAS No: 2055841-30-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD30530469
• CID: 4634924
• PubChem ID: 127263891
• Update Time: 2025-07-20

2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-azaspiro[2.4]heptan-7-yl}acetic acid
• 2-(5-Azaspiro[2.4]heptan-7-yl)acetic acid
• 2-{5-Azaspiro[2.4]heptan-7-ylacetic acid
• SB21977
• P16525
• 2055841-30-8
• AS-53462
• EN300-7374362
• AKOS030629762
• CS-0052074
• 2-(5-Azaspiro[2.4]heptan-7-yl)aceticacid
• 5-Azaspiro[2.4]heptane-7-Acetic Acid
• 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid

• MDL： MFCD30530469
• Inchi： 1S/C8H13NO2/c10-7(11)3-6-4-9-5-8(6)1-2-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： LBDBIYGVDROOGZ-UHFFFAOYSA-N
• SMILES： OC(CC1CNCC21CC2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3

Additional information on 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid

Comprehensive Overview of 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid (CAS No. 2055841-30-8)

In the realm of organic chemistry and pharmaceutical research, 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid (CAS No. 2055841-30-8) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique 5-Azaspiro[2.4]heptane core, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's spirocyclic architecture is a focal point in modern medicinal chemistry, as it often imparts improved metabolic stability and binding affinity compared to linear analogs. With the growing demand for novel scaffolds in small-molecule therapeutics, 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid offers a promising template for designing inhibitors of enzymes or receptors implicated in diseases like inflammation and neurodegeneration. Its acetic acid moiety further enables conjugation with other pharmacophores, expanding its utility in prodrug development.

Recent trends in AI-driven drug design have amplified interest in such compounds. Computational models frequently highlight spirocycles like 5-Azaspiro[2.4]heptane as "privileged structures" due to their 3D complexity, which mimics natural ligands. This aligns with frequent search queries such as "spirocyclic compounds in drug discovery" or "CAS 2055841-30-8 applications," reflecting the scientific community's curiosity about their potential. Moreover, the compound's role in peptide mimetics and bioconjugation techniques is a hot topic in forums and publications.

From a synthetic perspective, 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid poses intriguing challenges. Its aza-spiro ring system requires meticulous optimization of reaction conditions to avoid side products. Patent literature suggests methods involving ring-closing metathesis or cycloaddition reactions, often cited in searches like "synthesis of azaspiro compounds." These methodologies are critical for scaling production while maintaining the compound's stereochemical integrity, a concern for researchers exploring its chiral intermediates.

Environmental and green chemistry considerations also play a role in discussions about this compound. As regulatory pressures mount, scientists seek sustainable routes to synthesize 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid, with keywords like "eco-friendly spirocycle synthesis" gaining traction. Its biodegradability profile and low toxicity, as inferred from structural analogs, make it a candidate for benign-by-design initiatives in chemical manufacturing.

In material science, the compound's rigid spiro framework is explored for polymeric networks and coordination complexes. Its ability to chelate metals or form hydrogen bonds has sparked investigations into supramolecular assemblies, a topic frequently queried alongside "CAS 2055841-30-8 properties." Such applications could revolutionize fields like molecular electronics or catalysis, though rigorous characterization studies are still underway.

To summarize, 2-{5-Azaspiro[2.4]heptan-7-yl}acetic acid (CAS No. 2055841-30-8) represents a multifaceted tool for innovation across disciplines. Whether as a pharmaceutical building block, a subject of computational chemistry, or a component in advanced materials, its value lies in the intersection of structural novelty and functional adaptability—a theme resonating in both academic and industrial research landscapes today.